Cas no 30147-99-0 (Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl-)

Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl- structure
30147-99-0 structure
Product name:Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl-
CAS No:30147-99-0
MF:C20H21NO3
MW:323.385645627975
CID:311035

Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[4,3-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl-
    • Phenanthro[3,4-d]-1,3-dioxole-5-ethanamine,9-methoxy-N,N-dimethyl- (9CI)
    • Phenanthro[3,4-d]-1,3-dioxole-5-ethylamine,9-methoxy-N,N-dimethyl- (8CI)
    • Uvariopsine
    • Phenanthro[3,4-d]-1,3-dioxole-5-ethanamine, 9-methoxy-N,N-dimethyl-
    • Inchi: 1S/C20H21NO3/c1-21(2)9-8-14-11-18-20(24-12-23-18)19-16(14)6-4-13-10-15(22-3)5-7-17(13)19/h4-7,10-11H,8-9,12H2,1-3H3
    • InChI Key: VOBOKMKHEYYRGG-UHFFFAOYSA-N
    • SMILES: O1C2=C3C(=C(CCN(C)C)C=C2OC1)C=CC1C3=CC=C(OC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • XLogP3: 2.077

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Predicted)
  • Melting Point: 71-72 °C
  • Boiling Point: 496.6±33.0 °C(Predicted)
  • pka: 9.10±0.28(Predicted)

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